Cas no 3512-18-3 (2,3,6-Trifluoropyridine)

2,3,6-Trifluoropyridine is a fluorinated heterocyclic compound with the molecular formula C₅H₂F₃N. This pyridine derivative is characterized by its three fluorine substituents at the 2, 3, and 6 positions, which enhance its reactivity and utility in various synthetic applications. The electron-withdrawing nature of the fluorine atoms makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing complex fluorinated molecules. Its high purity and stability under standard conditions ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. The compound’s well-defined structure and predictable reactivity make it a preferred choice for researchers developing advanced fluorinated compounds.

2,3,6-Trifluoropyridine structure

Product Name:2,3,6-Trifluoropyridine

CAS No:3512-18-3

MF:C₅H₂F₃N

MW:133.071291446686

MDL:MFCD03001158

CID:84770

PubChem ID:2783288

Update Time:2025-05-27

2,3,6-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2,3,6-Trifluoropyridine
- 2,3,4-TRICB UNLABELED
- 2,3,6-trifluoropyridin
- 2,3,6-Trifluoro-pyridine
- 2,3,6-Trifluorpyridin
- 2,5,6-F3C5H2N
- 2,5,6-trifluoropyridine
- 2,5,6-Trifluor-pyridin
- SCHEMBL502845
- AS-52994
- CS-0055721
- Pyridine, 2,3,6-trifluoro-
- AC-18783
- HRLIANGJWPJFKW-UHFFFAOYSA-N
- P15955
- A822585
- AMY12439
- EN300-98297
- 2,3,6-tris(fluoranyl)pyridine
- SB52420
- SY034219
- FT-0609488
- AKOS005063942
- MFCD03001158
- 3512-18-3
- J-506899
- DTXSID40382559
- C5H2F3N
- DTXCID20333584
- STL556545
- DB-082024
- BBL102739
- MDL： MFCD03001158
- Inchi： 1S/C5H2F3N/c6-3-1-2-4(7)9-5(3)8/h1-2H
- InChI Key： HRLIANGJWPJFKW-UHFFFAOYSA-N
- SMILES： FC1C(=NC(=CC=1)F)F
- BRN： 1365146

Computed Properties

Exact Mass: 133.01400
Monoisotopic Mass: 133.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 98.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.8
Topological Polar Surface Area: 12.9A^2

Experimental Properties

Color/Form: colorless liquid
Density: 1,499 g/cm3
Boiling Point: 100-102°C
Flash Point: 30°C
Refractive Index: 1.42
Water Partition Coefficient: Not miscible or difficult to mix in water.
PSA: 12.89000
LogP: 1.49890
Solubility: Unable or difficult to mix

2,3,6-Trifluoropyridine Security Information

Hazard Statement： Flammable/Irritant
Hazardous Material transportation number：1993
Hazard Category Code： 36/37/38-10
Safety Instruction： S26-S36/37/39-S37
Hazardous Material Identification：
HazardClass：3
PackingGroup：III
Packing Group：III
Hazard Level：3
Safety Term：3
Packing Group：III
Risk Phrases：R10; R36/37/38

2,3,6-Trifluoropyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,3,6-Trifluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A023025409-5g	2,3,6-Trifluoropyridine	3512-18-3	97%	5g	$281.54	2023-09-02
Fluorochem	043679-1g	2,3,6-Trifluoropyridine	3512-18-3	99%	1g	￡68.00	2022-03-01
Fluorochem	043679-25g	2,3,6-Trifluoropyridine	3512-18-3	99%	25g	￡1215.00	2022-03-01
ChemScence	CS-0055721-1g	2,3,6-Trifluoropyridine	3512-18-3	98.22%	1g	$30.0	2022-04-27
ChemScence	CS-0055721-5g	2,3,6-Trifluoropyridine	3512-18-3	98.22%	5g	$100.0	2022-04-27
ChemScence	CS-0055721-25g	2,3,6-Trifluoropyridine	3512-18-3	98.22%	25g	$480.0	2022-04-27
TRC	B593210-250mg	2,3,6-trifluoropyridine	3512-18-3		250mg	$ 50.00	2022-01-11
TRC	B593210-500mg	2,3,6-trifluoropyridine	3512-18-3		500mg	$ 70.00	2022-01-11
TRC	B593210-2.5g	2,3,6-trifluoropyridine	3512-18-3		2.5g	$ 275.00	2022-01-11
Chemenu	CM107831-5g	2,3,6-trifluoropyridine	3512-18-3	95%	5g	$204	2021-08-06

2,3,6-Trifluoropyridine Production Method

Production Method 1

700-16-3

99476-19-4

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene ; 3 d, rt
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 2

2875-18-5

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 3

700-16-3

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C
2.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 4

6485-79-6

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 2 h, rt
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 5

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
2.1 Solvents: Toluene ; 3 d, rt
3.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 6

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 7

617-86-7

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 2 h, rt
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

Production Method 8

6485-79-6

3512-18-3

76469-41-5

71902-33-5

372-47-4

84476-99-3

Reaction Conditions

1.1 Solvents: Toluene-d8 ; -30 °C; 20 h, -15 °C
2.1 Solvents: Toluene-d8 ; 8 h, rt → 50 °C
3.1 Solvents: Toluene ; 3 d, rt
4.1 Reagents: Triethylsilane Catalysts: Di-μ-hydrobis[1,1′-(1,3-propanediyl)bis[1,1-bis(1-methylethyl)phosphine-κP]]dirh… Solvents: Benzene-d6 ; 48 h, rt → 50 °C

Reference

Catalytic hydrodefluorination of fluoroaromatics with silanes as hydrogen source at a binuclear rhodium complex: Characterization of key intermediates

Zamostna, Lada; et al, Journal of Fluorine Chemistry, 2013, 155, 132-142

2,3,6-Trifluoropyridine Raw materials

2,3,6-Trifluoropyridine Preparation Products

2,3,6-Trifluoropyridine Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:3512-18-3)2,3,6-Trifluoropyridine

Order Number:A1207796

Stock Status:in Stock

Quantity:10g/25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:58

Price ($):284.0/707.0

Email:sales@amadischem.com

Product Official Link

2,3,6-Trifluoropyridine Related Literature

1. Heterocyclic polyfluoro-compounds. Part 37. Diels–Alder reactions of trichloro- and trifluoro-1,2,4-triazine

Michael G. Barlow,Robert N. Haszeldine,David J. Simpkin J. Chem. Soc. Perkin Trans. 1 1982 1245
2. Competition between n → πAr* and conventional hydrogen bonding (N–H?N) interactions: an ab initio study of the complexes of 7-azaindole and fluorosubstituted pyridines

Santosh K. Singh,Sumit Kumar,Aloke Das Phys. Chem. Chem. Phys. 2014 16 8819
3. Consecutive C–F bond activation and C–F bond formation of heteroaromatics at rhodium: the peculiar role of FSi(OEt)3

A. L. Raza,T. Braun Chem. Sci. 2015 6 4255
4. Development and boundaries in the field of supramolecular synthons

Klaus Merz,Vera Vasylyeva CrystEngComm 2010 12 3989
5. Mechanisms for reactions of halogenated compounds. Part 1. Activating effects of fluorine in polyfluoropyridines in reactions with ammonia

Richard D. Chambers,John S. Waterhouse,D. Lyn H. Williams J. Chem. Soc. Perkin Trans. 2 1977 585

3512-18-3 (2,3,6-Trifluoropyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:3512-18-3)2,3,6-Trifluoropyridine

Purity:99%/99%

Quantity:10g/25g

Price ($):284.0/707.0

Cas no 3512-18-3 (2,3,6-Trifluoropyridine)

2,3,6-Trifluoropyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2,3,6-Trifluoropyridine Security Information

2,3,6-Trifluoropyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2,3,6-Trifluoropyridine Pricemore >>

2,3,6-Trifluoropyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

2,3,6-Trifluoropyridine Raw materials

2,3,6-Trifluoropyridine Preparation Products

2,3,6-Trifluoropyridine Suppliers

2,3,6-Trifluoropyridine Related Literature

3512-18-3 (2,3,6-Trifluoropyridine) Related Products